1-(3,4-dimethoxybenzyl)piperidine

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C14H21NO2/c1-16-13-7-6-12(10-14(13)17-2)11-15-8-4-3-5-9-15/h6-7,10H,3-5,8-9,11H2,1-2H3
• InChI Key: LRGXWZGYKVCSRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCCCC2)OC
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

1-(3,4-dimethoxybenzyl)piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied due to its potential therapeutic applications in various diseases.

Scientific Research Applications

Anti-Alzheimer's Agents

1-(3,4-Dimethoxybenzyl)piperidine has been explored in the context of Alzheimer's disease treatment. A study detailed the synthesis of N-benzylated derivatives, including 1-(3,4-dimethoxybenzyl)piperidine, evaluating their potential as anti-Alzheimer's agents. These compounds were designed based on the structure of donepezil, a major Alzheimer's drug, and showed promising results in both in-vivo and in-vitro evaluations (Gupta et al., 2020).

Acetylcholinesterase Inhibition

Another study focused on 1-(3,4-dimethoxybenzyl)piperidine derivatives for their potential to inhibit acetylcholinesterase, a target for Alzheimer's disease management. The research involved the synthesis of a library of novel molecules, docking studies, and molecular dynamics simulation to assess their interaction with acetylcholinesterase. The findings suggested that some of these compounds, including 1-(3,4-dimethoxybenzyl)piperidine derivatives, might form stable complexes with the enzyme, showing promise as potential Alzheimer's disease treatments (Gupta et al., 2022).

Use as a Protecting Group in Organic Synthesis

In the field of organic synthesis, the 3,4-dimethoxybenzyl group, which includes 1-(3,4-dimethoxybenzyl)piperidine, has been utilized as a protecting group. For example, it has been applied in the synthesis of oligoribonucleotides, providing protection for the 2′-hydroxyl group. This role is crucial in complex organic syntheses where selective reactions on specific functional groups are required (Takaku et al., 1986).

Synthesis and Bioactivity

Research has also been conducted on the synthesis and bioactivity of compounds involving 1-(3,4-dimethoxybenzyl)piperidine. One study synthesized a novel compound featuring this moiety and characterized its structure through various analytical methods. The bioactivity of this compound was assessed, showing inhibitory activities against fungi (Xue Si-jia, 2011).

Molecular Dynamics and Quantum Chemical Studies

Molecular dynamics and quantum chemical studies have been used to predict the efficiency of piperidine derivatives, including 1-(3,4-dimethoxybenzyl)piperidine, as corrosion inhibitors for metals. These studies provide insights into the interaction of these compounds with metal surfaces, useful in industrial applications (Kaya et al., 2016).